Cas no 2171156-96-8 (4-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid)

• Product Name: 4-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid
• CAS No: 2171156-96-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6006414
• PubChem ID: 165576386
• Update Time: 2025-06-10

4-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid
• 2171156-96-8
• EN300-1538613
• 4-ethyl-1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidine-4-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-3-23(24(30)29-15-13-27(4-2,14-16-29)25(31)32)28-26(33)34-17-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,22-23H,3-4,13-17H2,1-2H3,(H,28,33)(H,31,32)/t23-/m1/s1
• InChI Key： OIFLHIJDPLVPNC-HSZRJFAPSA-N
• SMILES： OC(C1(CC)CCN(C([C@@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid

Comprehensive Overview of 4-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid (CAS No. 2171156-96-8)

4-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid (CAS No. 2171156-96-8) is a specialized peptide derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a unique piperidine-4-carboxylic acid backbone coupled with an Fmoc-protected amino group, making it a valuable building block for drug discovery and bioconjugation. Its structural complexity and functional versatility have garnered significant attention in the fields of medicinal chemistry and biotechnology.

The growing interest in peptide-based therapeutics has propelled the demand for advanced intermediates like 4-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid. Researchers are particularly intrigued by its potential applications in targeted drug delivery and enzyme inhibition. With the rise of personalized medicine and precision oncology, this compound is increasingly explored for its ability to modulate protein-protein interactions and enhance bioavailability of therapeutic agents.

From a synthetic perspective, the Fmoc group in CAS 2171156-96-8 offers exceptional advantages in solid-phase peptide synthesis (SPPS). Its compatibility with automated synthesizers and orthogonal protection strategies makes it indispensable for producing high-purity peptides. Recent advancements in green chemistry have also highlighted its role in reducing solvent waste and improving reaction efficiency, aligning with the industry's shift toward sustainable practices.

Analytical characterization of 4-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid typically involves techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure precise quantification of enantiomeric purity and chemical stability, critical for GMP-compliant production. The compound's chiral center further underscores the importance of stereoselective synthesis to maintain its biological activity.

In the context of AI-driven drug design, CAS 2171156-96-8 has emerged as a key subject for molecular docking studies and QSAR modeling. Its hydrogen-bonding motifs and lipophilic properties are frequently analyzed to predict interactions with biological targets. This aligns with the broader trend of integrating machine learning into pharmaceutical R&D to accelerate lead optimization.

As the scientific community continues to explore peptidomimetics and bioactive scaffolds, 4-ethyl-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid remains at the forefront of innovation. Its dual role as a synthetic intermediate and a structural template ensures its relevance in addressing challenges like drug resistance and metabolic instability. Future research may focus on its derivatization for CNS-targeted therapies or anticancer agents, further expanding its utility.